Cas no 96123-43-2 (1,3-Benzenedicarboxylic acid, bis[4-(chlorocarbonyl)phenyl] ester)

• Product Name: 1,3-Benzenedicarboxylic acid, bis[4-(chlorocarbonyl)phenyl] ester
• CAS No: 96123-43-2
• MF: C₂₂H₁₂Cl₂O₆
• MW: 443.23308467865
• CID: 751559
• PubChem ID: 71331263
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, bis[4-(chlorocarbonyl)phenyl] ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, bis[4-(chlorocarbonyl)phenyl] ester
• bis(4-carbonochloridoylphenyl) benzene-1,3-dicarboxylate
• 96123-43-2
• DTXSID90759858
• Bis[4-(chlorocarbonyl)phenyl] benzene-1,3-dicarboxylate

• Inchi： 1S/C22H12Cl2O6/c23-19(25)13-4-8-17(9-5-13)29-21(27)15-2-1-3-16(12-15)22(28)30-18-10-6-14(7-11-18)20(24)26/h1-12H
• InChI Key： WONCATLJUWDDIH-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)OC(C1C=CC=C(C(=O)OC2C=CC(C(=O)Cl)=CC=2)C=1)=O)=O

Computed Properties

• Exact Mass: 442.0010935g/mol
• Monoisotopic Mass: 442.0010935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 86.7Ų